1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine

• IUPAC Name: 1-[(4-ethylphenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C20H25N3O2/c1-2-17-3-5-18(6-4-17)15-21-11-13-22(14-12-21)16-19-7-9-20(10-8-19)23(24)25/h3-10H,2,11-16H2,1H3
• InChI Key: AUIIIQSXZWTVAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine, also known as EBNB, is a piperazine derivative that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine acts as a competitive inhibitor of the dopamine transporter, which prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various physiological effects. 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has also been found to inhibit the uptake of other monoamine neurotransmitters such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been found to have various biochemical and physiological effects. It has been shown to increase locomotor activity in mice, which is indicative of its stimulant properties. 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has also been found to increase the release of dopamine in the brain, which can have various effects on behavior and cognition. Additionally, 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been shown to have anxiolytic properties, which may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has several advantages for use in lab experiments. It is a potent and selective inhibitor of the dopamine transporter, which makes it a valuable tool for investigating the role of dopamine in various biological processes. Additionally, 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine is that it has a relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine in scientific research. One potential application is in the development of novel treatments for addiction and other neurological disorders. 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been shown to have potential as a therapeutic agent for these conditions, and further research is needed to explore this possibility. Additionally, 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine may be useful in the development of new imaging agents for the study of dopamine transporters in the brain. Finally, 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine may have potential as a tool for investigating the role of other monoamine transporters in various biological processes.

Synthesis Methods

1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine can be synthesized using a multistep chemical reaction process. The first step involves the reaction of 4-nitrobenzyl chloride with 1-(4-ethylbenzyl)piperazine in the presence of a base such as potassium carbonate. This reaction yields 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine hydrochloride. The hydrochloride salt can then be isolated and purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been used in various scientific research studies due to its potential to modulate various biological processes. It has been found to be a potent inhibitor of the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. This property of 1-(4-ethylbenzyl)-4-(4-nitrobenzyl)piperazine has been utilized in studies investigating the role of dopamine in various neurological disorders such as Parkinson's disease and addiction.